Cas no 62221-06-1 (1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-3,6-diphenyl-)

62221-06-1 structure
Product name:1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-3,6-diphenyl-
1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-3,6-diphenyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-3,6-diphenyl-
- 1-methyl-3,6-diphenyl-1,3,5-triazine-2,4-dione
- DTXSID80490046
- 62221-06-1
- 1-Methyl-3,6-diphenyl-1,3,5-triazine-2,4(1H,3H)-dione
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- Inchi: InChI=1S/C16H13N3O2/c1-18-14(12-8-4-2-5-9-12)17-15(20)19(16(18)21)13-10-6-3-7-11-13/h2-11H,1H3
- InChI Key: SFYQMFZOGUGHIW-UHFFFAOYSA-N
- SMILES: CN1C(=NC(=O)N(C1=O)C2=CC=CC=C2)C3=CC=CC=C3
Computed Properties
- Exact Mass: 279.10089
- Monoisotopic Mass: 279.100776666g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 21
- Rotatable Bond Count: 2
- Complexity: 448
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 53Ų
Experimental Properties
- PSA: 52.98
1,3,5-Triazine-2,4(1H,3H)-dione, 1-methyl-3,6-diphenyl- Related Literature
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J. N. Wang,J. W. Wang,G. J. Huang,L. Cheng,L. J. Jiang,L. G. Wang Phys. Chem. Chem. Phys., 2016,18, 12029-12034
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Kaifeng Chen,Weijie Chen,Fangyuan Chen,Haiman Zhang,Huiying Xu,Zhi Zhou,Wei Yi Org. Chem. Front., 2021,8, 4452-4458
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Wei-Min Ren,Meng-Wei Liang,Yue-Chao Xu,Xiao-Bing Lu Polym. Chem., 2013,4, 4425-4433
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Anjun Hu,Jianwei Wang,Xiaobin Niu,Mingjie Zhou,Wei Chen,Tianyu Lei,Jianwen Huang,Yaoyao Li,Lanxin Xue,Yuxin Fan,Xianfu Wang,Jie Xiong J. Mater. Chem. A, 2021,9, 9771-9779
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